Cas no 20127-04-2 (Cyclohexanepentanoic acid, 1-hydroxy-, methyl ester)

• Product name: Cyclohexanepentanoic acid, 1-hydroxy-, methyl ester
• CAS No: 20127-04-2
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1394796

Cyclohexanepentanoic acid, 1-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepentanoic acid, 1-hydroxy-, methyl ester

• Inchi： 1S/C12H22O3/c1-15-11(13)7-3-6-10-12(14)8-4-2-5-9-12/h14H,2-10H2,1H3
• InChI Key： WBMPOJUKDJXALL-UHFFFAOYSA-N
• SMILES： C1(O)(CCCCC(OC)=O)CCCCC1

Computed Properties

• Exact Mass: 214.15696

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 125 °C(Press: 1.5 Torr)
• PSA: 46.53
• pka: 15.25±0.20(Predicted)